Cas no 2228309-50-8 (O-(2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-yl)hydroxylamine)

• Product Name: O-(2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-yl)hydroxylamine
• CAS No: 2228309-50-8
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 5870498
• PubChem ID: 165615020
• Update Time: 2025-06-08

O-(2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-yl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-yl)hydroxylamine
• 2228309-50-8
• EN300-1811716
• O-(2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-yl)hydroxylamine

• Inchi： 1S/C12H23NO/c1-11(2)8-5-6-9(10(11)7-8)12(3,4)14-13/h8-10H,5-7,13H2,1-4H3
• InChI Key： HAKZGCYCQZDCJW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1CCC2CC1C2(C)C)N

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-yl)hydroxylamine

Research Brief on O-(2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-yl)hydroxylamine (CAS: 2228309-50-8)

O-(2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-yl)hydroxylamine (CAS: 2228309-50-8) is a novel compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bicyclic structure and hydroxylamine functional group, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a precursor for the synthesis of bioactive molecules. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and therapeutic utility.

The synthesis of O-(2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-yl)hydroxylamine involves a multi-step process that leverages advanced organic chemistry techniques. Key steps include the functionalization of the bicyclic core and the introduction of the hydroxylamine moiety. Researchers have optimized the synthetic route to improve yield and purity, which is critical for subsequent biological testing. The compound's structural elucidation has been confirmed using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring its identity and purity for further studies.

In terms of biological activity, preliminary studies have demonstrated that O-(2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-yl)hydroxylamine exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. This suggests its potential as a lead compound for the development of anti-inflammatory agents. Additionally, its ability to act as a radical scavenger has been explored, highlighting its possible role in mitigating oxidative stress-related diseases. These findings are supported by in vitro assays and molecular docking studies, which provide insights into the compound's interaction with target proteins.

Recent advancements in the field have also explored the derivatization of O-(2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-yl)hydroxylamine to enhance its pharmacological properties. Modifications to the hydroxylamine group and the bicyclic scaffold have yielded analogs with improved potency and selectivity. Structure-activity relationship (SAR) studies have been instrumental in identifying key structural features that contribute to the compound's bioactivity, guiding the design of next-generation derivatives.

Looking ahead, the therapeutic potential of O-(2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-yl)hydroxylamine and its derivatives warrants further investigation. Future research directions include in vivo efficacy studies, pharmacokinetic profiling, and toxicological assessments to evaluate its suitability for clinical development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into tangible therapeutic solutions.

In conclusion, O-(2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-yl)hydroxylamine represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities position it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research and development efforts will be crucial in unlocking its full potential and addressing unmet medical needs.